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Compound of Interest

Compound Name: 1-Boc-homopiperazine

Cat. No.: B143305

Introduction

1-Boc-homopiperazine, also known by its systematic name tert-butyl 1,4-diazepane-1-
carboxylate, is a heterocyclic organic compound that serves as a crucial building block in
modern medicinal chemistry and pharmaceutical development.[1] Its structure features a
seven-membered diazepane ring, with one of the amine functionalities protected by a tert-
butoxycarbonyl (Boc) group. This mono-protection strategy is pivotal, as it allows for selective
chemical modification at the unprotected secondary amine, making it a versatile intermediate
for constructing complex molecular architectures.[1]

This technical guide provides an in-depth overview of 1-Boc-homopiperazine for researchers,
scientists, and drug development professionals. It covers its chemical and physical properties,
detailed experimental protocols for its synthesis, key applications in the synthesis of bioactive
molecules, analytical methods for quality control, and essential safety information.

Core Properties and Data

The fundamental properties of 1-Boc-homopiperazine are summarized below. This data is
essential for its handling, reaction setup, and characterization.

Physicochemical Properties
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Property Value Reference(s)
CAS Number 112275-50-0 [1]12]
Molecular Formula C10H20N202 [1][2]
Molecular Weight 200.28 g/mol [11[2]
Appearance Colorless to yellow liquid [1112]
Boiling Point 95-110 °C at 0.5 mmHg [3]
Density 1.016 g/mL at 20 °C [3]
Refractive Index (n2°/D) 1.471

Not miscible or difficult to mix
Solubility in water. Soluble in common [1][3]

organic solvents.
Purity > 98% (by GC or Titration) [2][4]

Identification and Registry Numbers

Identifier Value Reference(s)
MDL Number MFCD00276987 [1][2]
PubChem CID 2756058 [1][2]
Beilstein/REAXYS 7581789

Synonyms

tert-Butyl 1,4-diazepane-1-
carboxylate, 1-Boc-hexahydro-
1,4-diazepine, Boc-HomoPiz,
HPBOC

[2](3]

Synthesis of 1-Boc-homopiperazine

The most common laboratory synthesis involves the mono-protection of the commercially

available 1,4-diazepane (homopiperazine) using di-tert-butyl dicarbonate, commonly known as

Boc anhydride ((Boc)20).

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://www.chemimpex.com/products/16143
https://www.benchchem.com/pdf/HPLC_Analysis_for_Purity_Assessment_of_N_Boc_aminomethanol_A_Comparative_Guide.pdf
https://www.chemimpex.com/products/16143
https://www.benchchem.com/pdf/HPLC_Analysis_for_Purity_Assessment_of_N_Boc_aminomethanol_A_Comparative_Guide.pdf
https://www.chemimpex.com/products/16143
https://www.benchchem.com/pdf/HPLC_Analysis_for_Purity_Assessment_of_N_Boc_aminomethanol_A_Comparative_Guide.pdf
https://www.chemimpex.com/products/16143
https://www.benchchem.com/pdf/HPLC_Analysis_for_Purity_Assessment_of_N_Boc_aminomethanol_A_Comparative_Guide.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8230427.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8230427.htm
https://www.chemimpex.com/products/16143
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8230427.htm
https://www.benchchem.com/pdf/HPLC_Analysis_for_Purity_Assessment_of_N_Boc_aminomethanol_A_Comparative_Guide.pdf
https://www.chemscene.com/112275-50-0.html
https://www.chemimpex.com/products/16143
https://www.benchchem.com/pdf/HPLC_Analysis_for_Purity_Assessment_of_N_Boc_aminomethanol_A_Comparative_Guide.pdf
https://www.chemimpex.com/products/16143
https://www.benchchem.com/pdf/HPLC_Analysis_for_Purity_Assessment_of_N_Boc_aminomethanol_A_Comparative_Guide.pdf
https://www.benchchem.com/pdf/HPLC_Analysis_for_Purity_Assessment_of_N_Boc_aminomethanol_A_Comparative_Guide.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8230427.htm
https://www.benchchem.com/product/b143305?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: N-Boc Protection of 1,4-
Diazepane

This protocol describes a standard procedure for the synthesis of 1-Boc-homopiperazine.[3]
Materials:

e 1,4-Diazepane (1.0 g, 9.780 mmol)

» Di-tert-butyl dicarbonate ((Boc)20) (2.201 g, 9.780 mmol)

e Acetic acid (19.6 mL)

e Dichloromethane (DCM)

e 10% Sodium Hydroxide (NaOH) solution

o Water

¢ Anhydrous sodium sulfate or magnesium sulfate

Procedure:

Prepare a solution of 1,4-diazepane (1.0 g) in acetic acid (9.8 mL).

 In a separate flask, prepare a solution of di-tert-butyldicarbonate (2.201 g) in acetic acid (9.8
mL).

o Atroom temperature, add the 1,4-diazepane solution to the di-tert-butyldicarbonate solution
with stirring.

» Allow the reaction mixture to stir at room temperature for 24 hours.
o After 24 hours, quench the reaction by adding water.

o Adjust the pH of the aqueous mixture to 10 using a 10% NaOH solution. The solution should
be basic to ensure the deprotonation of any remaining amine salts.
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« Transfer the mixture to a separatory funnel and extract the agqueous phase with
dichloromethane (2 x 15 mL).

+ Combine the organic layers and dry over anhydrous sodium sulfate or magnesium sulfate.

« Filter off the drying agent and evaporate the solvent under reduced pressure to yield the
product, tert-butyl 1,4-diazepane-1-carboxylate (1-Boc-hexahydro-1,4-diazepine).

Expected Yield: ~90%

Synthesis Workflow Diagram
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Synthesis workflow for 1-Boc-homopiperazine.

Applications in Drug Development

1-Boc-homopiperazine is a versatile building block primarily used in the synthesis of
pharmaceutical compounds.[1] The presence of a free secondary amine allows for its
incorporation into larger molecules through reactions such as N-arylation, alkylation, amidation,
and reductive amination.

Key therapeutic areas where this scaffold is employed include:

» Anticoagulants: It is a key component in the synthesis of novel Factor Xa (fXa) inhibitors,
which are a class of modern antithrombotic drugs used to prevent and treat blood clots.[3]

» Histamine H3-Receptor Antagonists: Used in the development of antagonists for the H3
receptor, which are investigated for treating neurological disorders.[3]

» Dipeptidyl Peptidase IV (DPP-1V) Inhibitors: Serves as a precursor for DPP-1V inhibitors, a
class of drugs used to treat type 2 diabetes.[3]

Generalized Application Workflow: Synthesis of
Pharmaceutical Intermediates

The following diagram illustrates a typical synthetic sequence where 1-Boc-homopiperazine is
coupled with an aryl halide, a common step in the synthesis of many drug candidates.
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Generalized workflow for drug intermediate synthesis.

Analytical and Quality Control Methods

Ensuring the purity of 1-Boc-homopiperazine is critical for its use in pharmaceutical synthesis.
A combination of chromatographic and spectroscopic techniques is employed for its quality
control.

Representative HPLC Purity Assay

While a specific, published HPLC method for 1-Boc-homopiperazine is not readily available, a
standard reverse-phase HPLC (RP-HPLC) method, typical for Boc-protected amines, can be
effectively used.[2] The following protocol serves as a starting point and may require
optimization.
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Instrumentation and Conditions:
e HPLC System: A standard HPLC system equipped with a UV detector.
e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 um patrticle size).

» Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1%
trifluoroacetic acid (TFA). A typical gradient could be:

o 0-20 min, 5-95% B
o 20-25 min, 95% B
o 25-26 min, 95-5% B
o 26-30 min, 5% B
» Flow Rate: 1.0 mL/min.
e Column Temperature: 30 °C.
e Detection: UV at 210 nm (where the carbamate group absorbs).
e Injection Volume: 10 pL.
Sample Preparation:

e Dissolve a known concentration of 1-Boc-homopiperazine (e.g., 1 mg/mL) in the initial
mobile phase composition (95:5 Water:Acetonitrile with 0.1% TFA).

« Filter the sample through a 0.45 um syringe filter before injection to remove any particulate
matter.

Spectroscopic Characterization (NMR)

Nuclear Magnetic Resonance (NMR) spectroscopy is essential for structural confirmation.
While detailed spectral data is often proprietary to suppliers, the expected signals for *H and
13C NMR are predictable based on the structure.
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* 1H NMR: Expected signals would include a large singlet around 1.4 ppm corresponding to
the nine equivalent protons of the tert-butyl (Boc) group. The protons on the diazepane ring
would appear as a series of multiplets in the 1.7-3.6 ppm range. The NH proton signal may
be broad and its chemical shift can be concentration-dependent.

e 13C NMR: The spectrum would show a characteristic signal for the quaternary carbon of the
Boc group around 80 ppm and the carbonyl carbon around 155 ppm. The carbons of the
diazepine ring would appear in the aliphatic region (approx. 25-55 ppm).

Safety and Handling

1-Boc-homopiperazine is classified as an irritant and requires careful handling in a laboratory

setting.
GHS Hazard Information
Category Description
Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning
H315: Causes skin irritation.H319: Causes
Hazard Statements serious eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.P280: Wear
protective gloves/eye protection/face
protection.P302+P352: IF ON SKIN: Wash with
plenty of water.P305+P351+P338: IF IN EYES:

Rinse cautiously with water for several minutes.

Precautionary Statements

Remove contact lenses, if present and easy to

do. Continue rinsing.

Storage and Handling Recommendations:

» Store in a cool, dry, and well-ventilated place, typically at 0-8 °C.[1][2]
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o Keep the container tightly closed and store under an inert gas (e.g., Nitrogen or Argon) as
the compound can be sensitive to air.[3]

e Handle only in a chemical fume hood.

o Use personal protective equipment (PPE), including safety goggles, chemical-resistant
gloves, and a lab coat.

Conclusion

1-Boc-homopiperazine is a high-value chemical intermediate whose utility is firmly
established in the field of drug discovery and development. Its mono-protected nature offers a
strategic advantage for the regioselective synthesis of complex nitrogen-containing
heterocycles. A thorough understanding of its properties, synthesis, and handling, as detailed in
this guide, is essential for its effective and safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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